Cas no 70201-55-7 (1-2-(ethylsulfanyl)phenylethan-1-one)

• Product Name: 1-2-(ethylsulfanyl)phenylethan-1-one
• CAS No: 70201-55-7
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• MDL: MFCD11136965
• CID: 3434421
• PubChem ID: 13213858
• Update Time: 2025-05-21

1-2-(ethylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[2-(ETHYLTHIO)PHENYL]-
• 1-[2-(ethylsulfanyl)phenyl]ethan-1-one
• 1-(2-ethylsulfanylphenyl)ethanone
• G47260
• SCHEMBL4436794
• DRZLTLOQRZJNCW-UHFFFAOYSA-N
• 1-(2-(ethylthio)phenyl)ethanone
• Z332382328
• 70201-55-7
• EN300-107679
• 2'-ethylsulfanylacetophenone
• VCA20155
• AKOS000219481
• 1-2-(ethylsulfanyl)phenylethan-1-one

• MDL： MFCD11136965
• Inchi： 1S/C10H12OS/c1-3-12-10-7-5-4-6-9(10)8(2)11/h4-7H,3H2,1-2H3
• InChI Key： DRZLTLOQRZJNCW-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1SCC)C(C)=O

Computed Properties

• Exact Mass: 180.06088618Da
• Monoisotopic Mass: 180.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(ethylsulfanyl)phenylethan-1-one

1-(2-(Ethylsulfanyl)phenyl)ethan-1-one: A Comprehensive Overview

The compound 1-(2-(ethylsulfanyl)phenyl)ethan-1-one, identified by the CAS registry number 70201-55-7, is a versatile organic compound with significant applications in various fields. This compound, often referred to as 1-(2-(ethylsulfanyl)phenyl)ethan-1-one, belongs to the class of ketones and is characterized by its unique chemical structure. The molecule consists of a phenyl ring substituted with an ethylsulfanyl group at the 2-position and an ethanone group attached at the 1-position. This arrangement imparts distinct chemical and physical properties to the compound, making it valuable in numerous industries.

Recent studies have highlighted the potential of 1-(2-(ethylsulfanyl)phenyl)ethan-1-one in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific therapeutic areas. The compound's ability to undergo various chemical transformations, such as nucleophilic additions and condensations, has made it a valuable intermediate in organic synthesis. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential in developing new drug candidates.

In addition to its pharmaceutical applications, 1-(2-(ethylsulfanyl)phenyl)ethan-1-one has found relevance in the fragrance and flavor industries. Its distinctive aroma profile makes it an appealing ingredient in perfumery and cosmetic formulations. Recent advancements in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), have enabled precise characterization of its olfactory properties, further enhancing its applicability in these sectors.

The synthesis of 1-(2-(ethylsulfanyl)phenyl)ethan-1-one typically involves multi-step processes that require careful optimization to ensure high yields and purity. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an ethylthiophenol derivative under acidic conditions. This method has been refined through recent research to improve reaction efficiency and minimize byproduct formation.

From an environmental perspective, understanding the degradation pathways of 1-(2-(ethylsulfanyl)phenyl)ethan-1-one is crucial for assessing its ecological impact. Studies conducted using biodegradation assays have shown that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to evaluate its long-term effects on aquatic ecosystems and develop strategies for safe disposal.

In conclusion, 1-(2-(ethylsulfanyl)phenyl)ethan-1-one (CAS No. 70201-55-7) is a multifaceted compound with diverse applications across various industries. Its chemical versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in modern chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point for innovation in both academic and industrial settings.